2-methyl-N-(4-methylphenyl)-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide

• Molecular Formula: C25H22N4O
• Molecular Weight: 394.5 g/mol
• IUPAC Name: 2-methyl-N-(4-methylphenyl)-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide
• InChI: InChI=1S/C25H22N4O/c1-16-12-14-19(15-13-16)27-24(30)22-17(2)26-25-28-20-10-6-7-11-21(20)29(25)23(22)18-8-4-3-5-9-18/h3-15,23H,1-2H3,(H,26,28)(H,27,30)
• InChI Key: HGMMQIACGZAJRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=C(NC3=NC4=CC=CC=C4N3C2C5=CC=CC=C5)C

Description

2-methyl-N-(4-methylphenyl)-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide is a complex organic compound belonging to the class of heterocyclic compounds. These compounds are characterized by their ring structures containing at least one atom other than carbon, such as nitrogen, oxygen, or sulfur. This particular compound features a pyrimido[1,2-a]benzimidazole core, which is known for its diverse biological activities and potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-(4-methylphenyl)-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide typically involves multi-step organic reactions One common method starts with the preparation of the benzimidazole core, followed by the construction of the pyrimido ring

Benzimidazole Core Formation: This step often involves the condensation of o-phenylenediamine with a carboxylic acid or its derivatives under acidic conditions.

Pyrimido Ring Construction: The benzimidazole intermediate is then reacted with a suitable aldehyde and an amine to form the pyrimido ring. This step may require catalysts such as Lewis acids to facilitate the cyclization.

Functional Group Introduction:

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow chemistry and the use of green solvents could be employed to enhance the efficiency and sustainability of the process.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl groups, leading to the formation of carboxylic acids or aldehydes.

Reduction: Reduction reactions can target the nitrogen atoms in the pyrimido and benzimidazole rings, potentially leading to the formation of amines.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Electrophilic substitution reactions typically require catalysts like iron(III) chloride (FeCl₃) or aluminum chloride (AlCl₃).

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation of the methyl groups can yield carboxylic acids, while reduction of the nitrogen atoms can produce amines.

Scientific Research Applications

Chemistry

In chemistry, 2-methyl-N-(4-methylphenyl)-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide is studied for its potential as a building block for more complex molecules. Its unique structure allows for various modifications, making it a valuable intermediate in organic synthesis.

Biology and Medicine

In biological and medical research, this compound is investigated for its potential therapeutic properties. The pyrimido[1,2-a]benzimidazole core is known for its antimicrobial, antiviral, and anticancer activities. Researchers are exploring its use in developing new drugs for treating infections and cancer.

Industry

In the industrial sector, this compound could be used in the development of new materials with specific properties, such as enhanced stability or reactivity

Mechanism of Action

The mechanism by which 2-methyl-N-(4-methylphenyl)-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide exerts its effects is complex and involves multiple molecular targets and pathways. The compound can interact with various enzymes and receptors, modulating their activity and leading to the observed biological effects.

Molecular Targets and Pathways

Enzymes: The compound may inhibit or activate specific enzymes involved in metabolic pathways, affecting cellular processes such as DNA replication and protein synthesis.

Receptors: It can bind to receptors on the cell surface, triggering signaling cascades that alter cellular behavior.

Comparison with Similar Compounds

Similar Compounds

Benzimidazole Derivatives: Compounds such as albendazole and mebendazole share the benzimidazole core and are known for their antiparasitic properties.

Pyrimido Derivatives: Compounds like pyrimethamine, used as an antimalarial drug, share the pyrimido ring structure.

Uniqueness

What sets 2-methyl-N-(4-methylphenyl)-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide apart is its unique combination of the pyrimido and benzimidazole rings, along with the specific functional groups attached